Cas no 6954-64-9 (N-(2,4-Difluorophenyl)maleamic acid)

• Product Name: N-(2,4-Difluorophenyl)maleamic acid
• CAS No: 6954-64-9
• MF: C₁₀H₇F₂NO₃
• MW: 227.164289712906
• MDL: MFCD00082911
• CID: 85798
• PubChem ID: 1715171
• Update Time: 2025-10-25

N-(2,4-Difluorophenyl)maleamic acid Chemical and Physical Properties

Names and Identifiers

• N-(2,4-Difluorophenyl)maleamic acid
• Lecimibide
• Lecimibide (USAN)
• N'-(2,4-difluorophenyl)-N-[5-(4,5-diphenyl-1H-imidazol-2-ylthio)pentyl]-N-heptylurea
• N-(2,4-Difluorphenyl)-maleamsaeure
• Urea,N'-(2,4-difluorophenyl)-N-(5-((4,5-diphenyl-1H-imidazol-2-yl)thio)pentyl)-N-heptyl
• (2Z)-3-[(2,4-DIFLUOROPHENYL)CARBAMOYL]PROP-2-ENOIC ACID
• A836541
• (Z)-4-(2,4-difluoroanilino)-4-oxo-but-2-enoic acid
• (Z)-4-((2,4-Difluorophenyl)amino)-4-oxobut-2-enoic acid
• AKOS025116734
• (Z)-4-(2,4-difluoroanilino)-4-oxobut-2-enoic acid
• SCHEMBL6895432
• CS-0454966
• 6954-64-9

• MDL： MFCD00082911
• Inchi： 1S/C10H7F2NO3/c11-6-1-2-8(7(12)5-6)13-9(14)3-4-10(15)16/h1-5H,(H,13,14)(H,15,16)/b4-3-
• InChI Key： DVBSHLGHHLTWPZ-ARJAWSKDSA-N
• SMILES： FC1C=C(C=CC=1NC(/C=C\C(=O)O)=O)F

Computed Properties

• Exact Mass: 227.03900
• Monoisotopic Mass: 227.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.492
• Melting Point: 195°C
• Boiling Point: 415.9°C at 760 mmHg
• Flash Point: 205.3°C
• Refractive Index: 1.59
• PSA: 66.40000
• LogP: 1.61710
• Solubility: Not available
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-(2,4-Difluorophenyl)maleamic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(2,4-Difluorophenyl)maleamic acid

N-(2,4-Difluorophenyl)maleamic Acid (CAS No. 6954-64-9): Properties, Applications, and Market Insights

N-(2,4-Difluorophenyl)maleamic acid (CAS No. 6954-64-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This compound, characterized by its unique difluorophenyl and maleamic acid functional groups, serves as a versatile building block in modern chemical research. With the increasing demand for fluorinated compounds in drug development, N-(2,4-Difluorophenyl)maleamic acid has become a subject of interest for researchers and industry professionals alike.

The molecular structure of N-(2,4-Difluorophenyl)maleamic acid combines the electron-withdrawing properties of fluorine atoms with the reactive nature of the maleamic acid moiety. This combination makes it particularly valuable in the synthesis of more complex molecules, especially in the development of novel pharmaceutical agents. Recent studies have highlighted its potential as a precursor in the creation of targeted therapies, aligning with current trends in personalized medicine and precision chemistry.

One of the most notable applications of CAS 6954-64-9 is in the field of small molecule drug discovery. The pharmaceutical industry has shown growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. As researchers continue to explore structure-activity relationships (SAR), compounds like N-(2,4-Difluorophenyl)maleamic acid provide crucial insights into how fluorination affects biological activity. This aligns perfectly with current searches for "fluorine in drug design" and "improving drug potency through fluorination," which are trending topics in medicinal chemistry forums.

From a synthetic chemistry perspective, N-(2,4-Difluorophenyl)maleamic acid offers several advantages. Its well-defined reactivity profile makes it suitable for various coupling reactions and cyclization processes. Many research groups are investigating its use in click chemistry applications, particularly in the development of bioconjugates and molecular probes. These applications are especially relevant given the current focus on chemical biology and diagnostic agent development in academic and industrial settings.

The commercial availability of 6954-64-9 has improved significantly in recent years, reflecting the growing demand for this compound. Suppliers now offer various purity grades to meet different research needs, from standard laboratory use to high-purity applications in pharmaceutical development. Market analysis shows increasing inquiries about "bulk quantities of fluorinated maleamic acid derivatives," indicating expanding industrial applications beyond academic research.

Quality control and characterization of N-(2,4-Difluorophenyl)maleamic acid typically involve advanced analytical techniques. Modern laboratories employ HPLC, NMR spectroscopy, and mass spectrometry to verify the compound's purity and structural integrity. These analytical methods are crucial for researchers who frequently search for "how to characterize fluorinated organic compounds" or "analytical methods for maleamic acid derivatives."

Environmental and safety considerations for handling CAS 6954-64-9 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper chemical handling procedures should always be observed. This aspect is particularly important given the current emphasis on laboratory safety and green chemistry principles in research institutions worldwide.

The future outlook for N-(2,4-Difluorophenyl)maleamic acid appears promising, with potential applications expanding into new areas of materials science and catalysis. Some research groups are exploring its use in the development of functional polymers and advanced coatings, responding to the growing interest in "fluorinated materials for special applications." As synthetic methodologies continue to advance, we can expect to see novel uses for this versatile compound emerge in coming years.

For researchers working with 6954-64-9, proper storage conditions are essential to maintain compound stability. The material should be kept in a cool, dry environment, protected from light and moisture. These storage recommendations address common search queries like "how to store maleamic acid derivatives" and "stability of fluorinated organic compounds," which frequently appear in chemical database search logs.

In conclusion, N-(2,4-Difluorophenyl)maleamic acid (CAS No. 6954-64-9) represents an important building block in modern chemical research and development. Its unique structural features and versatile reactivity make it valuable across multiple disciplines, from pharmaceutical development to materials science. As the scientific community continues to explore the potential of fluorinated compounds, this particular maleamic acid derivative is likely to maintain its relevance in cutting-edge research applications.